N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide

• Molecular Formula: C21H25N3O5S2
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 2-(4-methoxy-N-methylsulfonylanilino)-N-[(E)-[4-(thietan-3-yloxy)phenyl]methylideneamino]propanamide
• InChI: InChI=1S/C21H25N3O5S2/c1-15(24(31(3,26)27)17-6-10-18(28-2)11-7-17)21(25)23-22-12-16-4-8-19(9-5-16)29-20-13-30-14-20/h4-12,15,20H,13-14H2,1-3H3,(H,23,25)/b22-12+
• InChI Key: NUXRWXJRAFXJDC-WSDLNYQXSA-N
• Isomeric SMILES: CC(C(=O)N/N=C/C1=CC=C(C=C1)OC2CSC2)N(C3=CC=C(C=C3)OC)S(=O)(=O)C
• SMILES: CC(C(=O)NN=CC1=CC=C(C=C1)OC2CSC2)N(C3=CC=C(C=C3)OC)S(=O)(=O)C

Description

N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have certain biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, which could be related to its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide has been found to have certain biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of neurotransmitters. This could be useful for studying the role of these enzymes in various neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide in lab experiments is that it has been shown to have certain properties that make it useful for studying various biochemical and physiological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide. One possible direction is to study its potential use in treating neurological disorders, such as Parkinson's disease. Another possible direction is to study its potential use in cancer treatment, as it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth. Additionally, further research could be done to better understand the compound's mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide involves several steps. The first step is the synthesis of the hydrazone intermediate, which is then reacted with 4-methoxybenzaldehyde to form the final product. The synthesis of this compound has been reported in several research articles.

Scientific Research Applications

N-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2-{2-[4-(3-thietanyloxy)benzylidene]hydrazino}ethyl)methanesulfonamide has been studied for its potential use in scientific research. It has been found to have certain properties that make it useful for studying various biochemical and physiological processes. For example, this compound has been shown to inhibit the activity of certain enzymes, which could be useful for studying the role of these enzymes in various biological processes.